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Compound of Interest

Compound Name: Einecs 285-128-7

Cat. No.: B15178351

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical substance identified
by EINECS number 285-128-7, a complex mixture of amidoamines and betaines commonly
referred to as Cocamidopropyl Betaine (CAPB). Due to its amphoteric surfactant properties, it
is a widely utilized ingredient in the cosmetic and personal care industries.[1][2][3][4][5]

Chemical Identity and Structure

EINECS 285-128-7 corresponds to the chemical name: 1-Propanaminium, 3-amino-N-
(carboxymethyl)-N,N-dimethyl-, N-C8-18-acyl derivs., inner salts. This nomenclature describes
a mixture of related compounds where the acyl group is derived from fatty acids with carbon
chain lengths ranging from 8 to 18. These fatty acids are typically sourced from coconut oil.[6]

The representative structure of Cocamidopropyl Betaine features a fatty acid amide linked to a
propyl dimethylamino group, which is further quaternized with a carboxymethyl group. This
zwitterionic nature, possessing both a cationic quaternary ammonium group and an anionic
carboxylate group, is key to its function as a surfactant.[2][7][8]

A common representative molecule in this mixture is derived from lauric acid (a C12 fatty acid),
which is abundant in coconut oil.[6]
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Figure 1: Generalized chemical structure of Cocamidopropy! Betaine (n = 6-16).
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Figure 1: Generalized chemical structure of Cocamidopropyl Betaine (n = 6-16).

Physicochemical Properties

Cocamidopropy! Betaine is typically supplied as a pale yellow aqueous solution.[2][6] Its
properties make it a versatile ingredient in various formulations.

Property Value Reference
Appearance Clear to slight yellow liquid [6]
Density ~1.05 g/cm?3 [6]
Boiling Point > 100 °C (212 °F; 373 K) [6]
Melting Point <-10 °C (14 °F; 263 K) [6]
Solubility Soluble in water [2]
pH (1% aqueous solution) 4.5 - 5.5 (typical for shampoos) [4]

Experimental Protocols

Synthesis of Cocamidopropyl Betaine
The industrial synthesis of Cocamidopropyl Betaine is generally a two-step process.[9][10]

Step 1: Amidation

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b15178351?utm_src=pdf-body-img
https://pmc.ncbi.nlm.nih.gov/articles/PMC11187029/
https://en.wikipedia.org/wiki/Cocamidopropyl_betaine
https://en.wikipedia.org/wiki/Cocamidopropyl_betaine
https://en.wikipedia.org/wiki/Cocamidopropyl_betaine
https://en.wikipedia.org/wiki/Cocamidopropyl_betaine
https://en.wikipedia.org/wiki/Cocamidopropyl_betaine
https://pmc.ncbi.nlm.nih.gov/articles/PMC11187029/
https://yeserchem.com/cocamidopropyl-betaine-in-shampoo-functions-and-potential-side-effects/
https://www.researchgate.net/publication/380961702_Study_of_Age_Related_Changes_in_the_Physicochemical_Properties_of_Cocamidopropyl_Betaine_CAPB_Observations_from_an_Industrialization_Case_Study
https://www.researchgate.net/publication/382619070_Study_of_age-related_changes_in_the_physicochemical_properties_of_Cocamidopropyl_betaine_CAPB_A_Case_Study_of_the_Production_of_Cocamidopropyl_Betaine_on_an_Industrial_Scale
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15178351?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e Reactants: Fatty acids from coconut oil (or their methyl esters) and
dimethylaminopropylamine (DMAPA).[11][12]

e Procedure:

o

The fatty acids and DMAPA are charged into a reactor.

[¢]

The mixture is heated to approximately 175°C.[12]

o

Water is continuously removed to drive the reaction towards the formation of the fatty
amidoamine intermediate.[12]

[e]

The reaction is monitored until the free fatty acid content is below 1%.[12]

Excess DMAPA is removed, often by steam stripping under vacuum.[12]

[e]

Step 2: Quaternization (Betainization)
o Reactants: The fatty amidoamine intermediate and sodium monochloroacetate (SMCA).[12]

e Procedure:

[e]

The fatty amidoamine is dissolved in water.

o

Sodium monochloroacetate is added to the solution over a period of 30 minutes.[12]

The reaction mixture is heated to 80-85°C and stirred for several hours.[12]

[¢]

[e]

The pH is maintained between 7.5 and 8.2 with the addition of a base like sodium
hydroxide.[12]

The reaction is monitored until the conversion to the betaine is complete.

[¢]
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Starting Materials

Coconut Oil Dimethylaminopropylamine Sodium Monochloroacetate Figure 2: Workflow for the synthesis of Cocamidopropyl Betaine.
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Figure 2: Workflow for the synthesis of Cocamidopropy! Betaine.

Mechanism of Action and Applications

As an amphoteric surfactant, Cocamidopropyl Betaine exhibits both anionic and cationic
properties depending on the pH of the solution.[4][8] This dual nature allows it to act as a:

o Cleansing Agent: It effectively reduces the surface tension of water, allowing for the
emulsification and removal of oils and dirt.[1][2]

e Foaming Agent: It contributes to the generation of a stable and rich lather in cleaning
products.[1][4][13]

e Thickener: It increases the viscosity of formulations, improving their texture.[4][13]

» Conditioning and Antistatic Agent: In hair care products, it can reduce static electricity and
improve manageability.[1][2]

Due to its mildness compared to some other surfactants, it is a common ingredient in
shampoos, body washes, facial cleansers, and other personal care products.[1][4] It can also
reduce the irritation potential of harsher anionic surfactants when used in combination.[5][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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